Cas no 1267088-23-2 (3-(4-ethoxyphenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(4-ethoxyphenyl)-2,2-dimethylpropan-1-amine
• CAS No: 1267088-23-2
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6424208
• PubChem ID: 82111051
• Update Time: 2025-06-11

3-(4-ethoxyphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-2,2-dimethylpropan-1-amine
• Benzenepropanamine, 4-ethoxy-β,β-dimethyl-
• EN300-1856599
• 1267088-23-2

• Inchi： 1S/C13H21NO/c1-4-15-12-7-5-11(6-8-12)9-13(2,3)10-14/h5-8H,4,9-10,14H2,1-3H3
• InChI Key： IUKGIRPZVFBJNS-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)CN)=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.959±0.06 g/cm3(Predicted)
• Boiling Point: 304.6±25.0 °C(Predicted)
• pka: 10.49±0.15(Predicted)

Additional information on 3-(4-ethoxyphenyl)-2,2-dimethylpropan-1-amine

Introduction to 3-(4-ethoxyphenyl)-2,2-dimethylpropan-1-amine (CAS No. 1267088-23-2)

3-(4-ethoxyphenyl)-2,2-dimethylpropan-1-amine, also known by its CAS number 1267088-23-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of amines and is characterized by its unique structural features, which include an ethoxyphenyl group and a dimethylpropane backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various scientific investigations.

The synthesis of 3-(4-ethoxyphenyl)-2,2-dimethylpropan-1-amine typically involves multi-step reactions, including the formation of the ethoxyphenyl intermediate and subsequent coupling with the dimethylpropane moiety. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which is crucial for both research and industrial applications. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic approach that significantly reduced the reaction time and improved the yield of the final product.

In terms of its physical and chemical properties, 3-(4-ethoxyphenyl)-2,2-dimethylpropan-1-amine is a colorless liquid with a characteristic amine odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits strong basicity due to the presence of the amine functional group, which can participate in various chemical reactions such as nucleophilic substitution and acid-base reactions. These properties make it a versatile reagent in organic synthesis and a valuable intermediate in the production of more complex molecules.

The biological activity of 3-(4-ethoxyphenyl)-2,2-dimethylpropan-1-amine has been explored in several preclinical studies. One notable application is its use as a precursor for developing new pharmaceutical agents. Research conducted at the University of California, San Francisco, demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by modulating specific signaling pathways involved in inflammation. Additionally, preliminary studies have shown that certain analogs of 3-(4-ethoxyphenyl)-2,2-dimethylpropan-1-amine possess neuroprotective properties, which could be beneficial for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The safety profile of 3-(4-ethoxyphenyl)-2,2-dimethylpropan-1-amine is an important consideration for both researchers and industrial users. Toxicological studies have indicated that this compound has low acute toxicity when handled properly. However, it is essential to follow standard safety protocols when working with this compound to minimize potential risks. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times during handling. Additionally, it is recommended to store the compound in a well-ventilated area away from incompatible materials.

In conclusion, 3-(4-ethoxyphenyl)-2,2-dimethylpropan-1-amine (CAS No. 1267088-23-2) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for developing new therapeutic agents and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.